N,N-dimethyl-4-(pyridin-2-yloxy)piperidine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-4-pyridin-2-yloxypiperidine-1-sulfonamide
• InChI: InChI=1S/C12H19N3O3S/c1-14(2)19(16,17)15-9-6-11(7-10-15)18-12-5-3-4-8-13-12/h3-5,8,11H,6-7,9-10H2,1-2H3
• InChI Key: ZOAXFFREXHBQOB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)OC2=CC=CC=N2
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol

Description

Synthesis Analysis

This involves detailing the process used to synthesize the compound. It includes the starting materials, the conditions under which the reaction was carried out, and the yield of the product.

Molecular Structure Analysis

This involves the study of the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Comprehensive Analysis of N,N-dimethyl-4-(pyridin-2-yloxy)piperidine-1-sulfonamide Applications

The compound N,N-dimethyl-4-(pyridin-2-yloxy)piperidine-1-sulfonamide is a piperidine derivative with a unique structure that lends itself to a variety of scientific research applications. Below is a detailed analysis of its applications across different fields of research.

Drug Discovery and Development: Piperidine derivatives are pivotal in the pharmaceutical industry, forming the backbone of many therapeutic agents. The structural motif of N,N-dimethyl-4-(pyridin-2-yloxy)piperidine-1-sulfonamide is particularly valuable in the synthesis of drugs due to its potential interaction with biological targets. .

Biological Activity Studies: This compound’s structure allows it to interact with various biological receptors, making it an excellent candidate for studying receptor-ligand interactions. .

Catalysis Research: In the field of catalysis, N,N-dimethyl-4-(pyridin-2-yloxy)piperidine-1-sulfonamide can be utilized as a ligand for catalysts in organic synthesis reactions. .

Chemical Synthesis: The compound is a versatile reagent in chemical synthesis. .

Pharmacokinetics and Drug Metabolism: Researchers can use this compound to study pharmacokinetic properties of piperidine-based drugs. .

Neuropharmacology: Given the importance of piperidine derivatives in neuropharmacology, N,N-dimethyl-4-(pyridin-2-yloxy)piperidine-1-sulfonamide can be used to develop new treatments for neurological disorders. .

Agricultural Chemistry: In agriculture, piperidine derivatives can play a role in the development of new pesticides or herbicides. .

Material Science: .

Mechanism of Action

In the context of a drug, the mechanism of action refers to how the drug exerts its therapeutic effect at the molecular level.

Safety and Hazards

This involves understanding the safety measures that need to be taken while handling the compound, its toxicity levels, and its impact on the environment.